2,2-Bis-(4-Hydroximinocyclohexyl)propane
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Overview
Description
2,2-Bis-(4-Hydroximinocyclohexyl)propane (BHCP) is an important organic compound that has been used in a variety of scientific research applications. It is an amine-containing cyclic compound with two hydroxyl groups that can be used as a building block in a range of synthetic processes. BHCP has been studied extensively in the fields of organic chemistry, biochemistry, and physiology, due to its unique properties and potential applications.
Scientific Research Applications
2,2-Bis-(4-Hydroximinocyclohexyl)propane has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a number of organic compounds, such as polymers, surfactants, and catalysts. It has also been used as a model compound for studying the properties of other cyclic amines. Additionally, 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been studied in the fields of biochemistry and physiology, due to its unique properties and potential applications.
Mechanism of Action
2,2-Bis-(4-Hydroximinocyclohexyl)propane has been studied extensively in the fields of biochemistry and physiology, due to its unique properties and potential applications. 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been shown to interact with proteins and enzymes, and has been found to be able to modulate the activity of a variety of enzymes. It has also been shown to interact with cell membranes, and to be able to modulate the permeability of cell membranes. Additionally, 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been found to be able to modulate the activity of several metabolic pathways, including those involved in the synthesis of lipids and carbohydrates.
Biochemical and Physiological Effects
2,2-Bis-(4-Hydroximinocyclohexyl)propane has been shown to have a number of biochemical and physiological effects. It has been found to be able to modulate the activity of a variety of enzymes, as well as to modulate the permeability of cell membranes. Additionally, 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been found to be able to modulate the activity of several metabolic pathways, including those involved in the synthesis of lipids and carbohydrates. 2,2-Bis-(4-Hydroximinocyclohexyl)propane has also been found to be able to modulate the expression of a number of genes, and to be able to modulate the activity of a variety of hormones.
Advantages and Limitations for Lab Experiments
2,2-Bis-(4-Hydroximinocyclohexyl)propane has several advantages and limitations when used in lab experiments. One of the main advantages of 2,2-Bis-(4-Hydroximinocyclohexyl)propane is that it can be synthesized relatively easily and inexpensively. Additionally, 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been found to be able to modulate the activity of a variety of enzymes and metabolic pathways, making it a useful tool for studying biochemical and physiological processes. However, 2,2-Bis-(4-Hydroximinocyclohexyl)propane has been found to be toxic at high concentrations, and should be handled with care in a laboratory setting.
Future Directions
The potential future directions for 2,2-Bis-(4-Hydroximinocyclohexyl)propane research are numerous. One potential direction is to explore the potential therapeutic applications of 2,2-Bis-(4-Hydroximinocyclohexyl)propane. Additionally, further research could be done to explore the interaction of 2,2-Bis-(4-Hydroximinocyclohexyl)propane with proteins and enzymes, as well as its ability to modulate the permeability of cell membranes. Additionally, further research could be done to explore the potential of 2,2-Bis-(4-Hydroximinocyclohexyl)propane to modulate the activity of a variety of hormones and metabolic pathways. Finally, further research could be done to explore the potential of 2,2-Bis-(4-Hydroximinocyclohexyl)propane to modulate the expression of a number of genes.
Synthesis Methods
2,2-Bis-(4-Hydroximinocyclohexyl)propane is synthesized using a multi-step organic synthesis process. The first step is the formation of a cyclic imine, which is accomplished by the reaction of a primary amine with an aldehyde. The cyclic imine is then reacted with an alcohol to form a cyclic hemiaminal. Finally, the cyclic hemiaminal is reacted with a secondary amine to form 2,2-Bis-(4-Hydroximinocyclohexyl)propane. This process can be carried out in a variety of solvents, including water, ethanol, and acetone.
properties
IUPAC Name |
N-[4-[2-(4-hydroxyiminocyclohexyl)propan-2-yl]cyclohexylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-15(2,11-3-7-13(16-18)8-4-11)12-5-9-14(17-19)10-6-12/h11-12,18-19H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCNBSECKFJYHGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CCC(=NO)CC1)C2CCC(=NO)CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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